Cas no 2015230-49-4 ((1R,2R)-2-(1H-1,3-Benzodiazol-2-ylsulfanyl)cyclopentan-1-ol)

• Product Name: (1R,2R)-2-(1H-1,3-Benzodiazol-2-ylsulfanyl)cyclopentan-1-ol
• CAS No: 2015230-49-4
• MF: C₁₂H₁₄N₂OS
• MW: 234.317361354828
• CID: 5043972
• Update Time: 2025-07-26

(1R,2R)-2-(1H-1,3-Benzodiazol-2-ylsulfanyl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R,2R)-2-(1H-1,3-benzodiazol-2-ylsulfanyl)cyclopentan-1-ol
• (1R,2R)-2-(1H-benzimidazol-2-ylsulfanyl)cyclopentan-1-ol
• (1R,2R)-2-(1H-1,3-Benzodiazol-2-ylsulfanyl)cyclopentan-1-ol

• Inchi： 1S/C12H14N2OS/c15-10-6-3-7-11(10)16-12-13-8-4-1-2-5-9(8)14-12/h1-2,4-5,10-11,15H,3,6-7H2,(H,13,14)/t10-,11-/m1/s1
• InChI Key： SOHVWCXLXPERRC-GHMZBOCLSA-N
• SMILES： S(C1=NC2C=CC=CC=2N1)[C@@H]1CCC[C@H]1O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 251
• XLogP3: 2.6
• Topological Polar Surface Area: 74.2

Additional information on (1R,2R)-2-(1H-1,3-Benzodiazol-2-ylsulfanyl)cyclopentan-1-ol

Recent Advances in the Study of (1R,2R)-2-(1H-1,3-Benzodiazol-2-ylsulfanyl)cyclopentan-1-ol (CAS: 2015230-49-4)

The compound (1R,2R)-2-(1H-1,3-Benzodiazol-2-ylsulfanyl)cyclopentan-1-ol (CAS: 2015230-49-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a versatile scaffold for the development of novel enzyme inhibitors. Its bicyclic structure, featuring a benzodiazole moiety and a cyclopentanol ring, provides a rigid framework that can be modified to target specific biological pathways. Researchers have successfully synthesized derivatives of this compound, demonstrating its adaptability for various pharmacological applications.

In vitro studies have revealed promising inhibitory effects of (1R,2R)-2-(1H-1,3-Benzodiazol-2-ylsulfanyl)cyclopentan-1-ol against several key enzymes involved in inflammatory and oncogenic pathways. Notably, the compound has shown selective inhibition of protein kinases and proteases, suggesting its potential as a lead compound for the development of anti-inflammatory and anti-cancer agents. Molecular docking simulations have further elucidated its binding interactions with target proteins, providing insights for structure-activity relationship (SAR) optimization.

The pharmacokinetic properties of this compound have also been investigated, with studies indicating favorable absorption and metabolic stability profiles. These findings support its potential as a viable candidate for further preclinical development. However, challenges remain in optimizing its bioavailability and reducing potential off-target effects, which are currently areas of active research.

In conclusion, (1R,2R)-2-(1H-1,3-Benzodiazol-2-ylsulfanyl)cyclopentan-1-ol represents a promising chemical entity with diverse therapeutic potential. Ongoing research efforts are focused on expanding its applications through structural modifications and combination therapies. The compound's unique chemical properties and demonstrated biological activities make it a valuable subject for continued investigation in the field of medicinal chemistry and drug discovery.